N-Nitrosofenfluramine, (S)-

• CAS No.: 646998-54-1
• Product Name: N-Nitrosofenfluramine, (S)-
• Molecular Formula: C12H15F3N2O
• Molecular Weight: 260.26
• IUPAC Name: (S)-N-ethyl-N-(1-(3-(trifluoromethyl)phenyl)propan-2-yl)nitrous amide
• Standard InChI: InChI=1S/C12H15F3N2O/c1-3-17(16-18)9(2)7-10-5-4-6-11(8-10)12(13,14)15/h4-6,8-9H,3,7H2,1-2H3/t9-/m0/s1
• Standard InChIKey: JVGWNJLSTCQSCZ-VIFPVBQESA-N
• SMILES: FC(C1=CC(C[C@H](C)N(CC)N=O)=CC=C1)(F)F
• Appearance: Solid powder
• Description: N-Nitrosofenfluramine is discontinued (DEA controlled substance). It is a compound believed to cause hepatotoxicity in subjects.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-Nitrosofenfluramine, (S)-; J1.936.463A
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• Last Modified: Aug 20 2021